![molecular formula C17H11BrF3N3OS2 B284324 N-(4-bromophenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide](/img/structure/B284324.png)
N-(4-bromophenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-bromophenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide, commonly known as BPTES, is a small molecule inhibitor that selectively targets the glutaminase enzyme. Glutaminase is an enzyme that plays a key role in the metabolism of glutamine, which is an important amino acid for cell growth and proliferation. BPTES has been shown to have potential therapeutic applications in cancer treatment.
Mechanism of Action
BPTES works by inhibiting the activity of glutaminase, which is an enzyme that catalyzes the conversion of glutamine to glutamate. Glutamate is an important neurotransmitter that plays a role in cell signaling and communication. By inhibiting glutaminase, BPTES blocks the production of glutamate, which can lead to the death of cancer cells that are dependent on glutamine metabolism.
Biochemical and physiological effects:
BPTES has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and modulation of cellular metabolism. BPTES has also been shown to have anti-inflammatory and immunomodulatory effects.
Advantages and Limitations for Lab Experiments
BPTES has several advantages as a tool for cancer research. It is a selective inhibitor of glutaminase, which makes it a useful tool for studying the role of glutamine metabolism in cancer cells. However, BPTES has some limitations as well. It can be difficult to synthesize and purify, and its effectiveness can be influenced by factors such as cell type and culture conditions.
Future Directions
There are several future directions for research on BPTES. One area of interest is the development of more potent and selective inhibitors of glutaminase, which could have even greater therapeutic potential. Another area of interest is the identification of biomarkers that can predict which cancer patients are likely to respond to BPTES treatment. Additionally, there is interest in exploring the potential of BPTES in combination with other cancer treatments, such as immunotherapy.
Synthesis Methods
BPTES can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis of BPTES is complex, and requires careful optimization of reaction conditions to achieve high yields and purity.
Scientific Research Applications
BPTES has been extensively studied in the context of cancer research. It has been shown to selectively inhibit the growth of cancer cells that are dependent on glutamine metabolism for survival. BPTES has also been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.
properties
Molecular Formula |
C17H11BrF3N3OS2 |
---|---|
Molecular Weight |
474.3 g/mol |
IUPAC Name |
N-(4-bromophenyl)-2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide |
InChI |
InChI=1S/C17H11BrF3N3OS2/c18-10-3-5-11(6-4-10)22-15(25)9-27-16-23-12(13-2-1-7-26-13)8-14(24-16)17(19,20)21/h1-8H,9H2,(H,22,25) |
InChI Key |
OXTAVKXIYACBIH-UHFFFAOYSA-N |
SMILES |
C1=CSC(=C1)C2=CC(=NC(=N2)SCC(=O)NC3=CC=C(C=C3)Br)C(F)(F)F |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=NC(=N2)SCC(=O)NC3=CC=C(C=C3)Br)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.